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Compound of Interest

Compound Name: Ici 174865

CAS No.: 92535-15-4

Cat. No.: B608050

Get Quote

Welcome to the technical support resource for ICI 174,865, a selective δ-opioid receptor

antagonist. This guide, designed for researchers, scientists, and drug development

professionals, provides in-depth troubleshooting advice and answers to frequently asked

questions to ensure the successful design and execution of your experiments. As Senior

Application Scientists, we have structured this guide to not only provide protocols but to explain

the scientific reasoning behind them, ensuring your methodologies are robust and self-

validating.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common queries and challenges encountered when working with ICI

174,865, from basic handling to complex experimental troubleshooting.

Section 1: Compound Characteristics and Handling
Question: What are the fundamental properties of ICI 174,865?
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Answer: ICI 174,865 is a peptide-based, highly selective antagonist for the δ-opioid receptor.[1]

Its full chemical name is N,N-diallyl-Tyr-Aib-Aib-Phe-Leu-OH, where Aib stands for α-

aminoisobutyric acid.[2] Understanding its peptide nature is crucial for proper handling and

storage to prevent degradation.

Property Value Source

Molecular Formula C38H53N5O7 PubChem[3]

Molecular Weight 691.9 g/mol PubChem[3]

CAS Number 92535-15-4 MyBioSource[4]

Question: How should I properly store and handle ICI 174,865?

Answer: Proper storage is critical to maintaining the compound's integrity.

Powder: The lyophilized powder should be stored at -20°C for long-term stability, where it

can be viable for up to 3 years.[4]

Solvent Stocks: Once dissolved, stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C, where they are stable for up to 2 years.[4]

Question: I'm having trouble dissolving ICI 174,865. What is the recommended procedure for

preparing a stock solution?

Answer: Solubility issues are a common source of experimental variability. The manufacturer

notes that solubility is less than 1 mg/mL in aqueous solutions.[4] For most biological

experiments, a common practice for peptide-based compounds is to first dissolve them in a

minimal amount of a suitable organic solvent before making the final dilution in aqueous buffer.

Recommended Protocol for Stock Solution Preparation:

Allow the vial of ICI 174,865 powder to equilibrate to room temperature before opening to

prevent condensation.

Briefly centrifuge the vial to ensure all powder is at the bottom.[4]
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To prepare a 10 mM stock, first dissolve the compound in DMSO.

Once fully dissolved, further dilute with your aqueous experimental buffer (e.g., PBS, Tris-

HCl) to the desired final concentration.

Causality: DMSO is a common solvent for organic molecules, but high concentrations can be

toxic to cells. It is critical to ensure the final concentration of DMSO in your assay is low

(typically <0.5%) and consistent across all experimental conditions, including vehicle

controls.

Section 2: Mechanism of Action and Experimental
Design
Question: How does ICI 174,865 work and how selective is it?

Answer: ICI 174,865 functions as a competitive antagonist at the δ-opioid receptor, a G protein-

coupled receptor (GPCR). When activated by endogenous ligands like enkephalins, the δ-

receptor signals through the Gαi/o subunit to inhibit adenylyl cyclase, reducing intracellular

cAMP levels. ICI 174,865 binds to the receptor but does not activate it, thereby blocking the

binding and downstream effects of agonists. It is highly selective for the δ-opioid receptor over

the µ- and κ-opioid receptors.[1]

Question: I've observed a weak agonistic effect at high concentrations. Is this expected?

Answer: Yes, this is a known characteristic of ICI 174,865. While it is a potent antagonist, some

studies have reported partial agonist activity at higher concentrations.[2] This is a critical

consideration for experimental design. If your goal is to achieve a complete blockade of the δ-

opioid receptor, it is essential to use a concentration that is effective for antagonism without

inducing a partial agonist response.

Troubleshooting Flowchart: Unexpected Agonist Effects
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Caption: Troubleshooting unexpected agonist activity with ICI 174,865.

Question: What are typical working concentrations for in vitro and in vivo experiments?

Answer: The optimal concentration is highly dependent on the specific assay system.

In Vitro: For cell-based functional assays and binding assays, concentrations typically range

from 1 nM to 1 µM. It is always recommended to perform a dose-response curve to

determine the IC50 (for antagonism) in your specific system.

In Vivo: Doses can vary significantly based on the animal model and route of administration.

For instance, intracerebroventricular (ICV) administration in mice has used doses as low as

1.4 µ g/mouse , while subcutaneous (SC) administration required higher doses around 8.5

mg/kg.[5] Intravenous (i.v.) administration in rats has been effective at 3 mg/kg for reversing
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endotoxic shock hypotension.[6] A thorough literature review for your specific model is

essential.

Detailed Experimental Protocols
Protocol 1: In Vitro Competitive Radioligand Binding
Assay
This protocol is a self-validating system to determine the binding affinity (Ki) of ICI 174,865 for

the δ-opioid receptor.

Objective: To measure the ability of ICI 174,865 to displace a known radiolabeled δ-opioid

receptor agonist (e.g., [³H]-DPDPE) from its binding site on cell membranes expressing the

receptor.

Materials:

Cell membranes (e.g., from CHO or HEK293 cells) stably expressing the human δ-opioid

receptor.

Radioligand: [³H]-DPDPE ([D-Pen², D-Pen⁵]enkephalin).

ICI 174,865 (test antagonist).

Naloxone (for non-specific binding).

Assay Buffer: 50 mM Tris-HCl, pH 7.4.

96-well plates, cell harvester, glass fiber filters, scintillation counter, and scintillation fluid.

Workflow Diagram: Competitive Binding Assay
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Caption: Step-by-step workflow for a competitive radioligand binding assay.

Step-by-Step Procedure:

Preparation: Prepare serial dilutions of ICI 174,865 in assay buffer. A typical concentration

range would be 10⁻¹¹ M to 10⁻⁵ M.

Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

Total Binding: Cell membranes + [³H]-DPDPE (at a concentration near its Kd) + Assay

Buffer.

Non-Specific Binding (NSB): Cell membranes + [³H]-DPDPE + high concentration of

Naloxone (e.g., 10 µM).

Competition: Cell membranes + [³H]-DPDPE + varying concentrations of ICI 174,865.

Incubation: Incubate the plate at 25°C for 60-120 minutes to allow the binding to reach

equilibrium.

Filtration: Terminate the reaction by rapidly filtering the contents of each well through a glass

fiber filter (e.g., Whatman GF/B) using a cell harvester. This separates the membrane-bound

radioligand from the unbound.
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Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining

unbound radioligand.

Detection: Place the filters in scintillation vials, add scintillation fluid, and quantify the

radioactivity using a scintillation counter.

Analysis:

Calculate the specific binding: Total Binding - Non-Specific Binding.

Plot the percentage of specific binding against the log concentration of ICI 174,865.

Determine the IC50 value (the concentration of ICI 174,865 that displaces 50% of the

radioligand).

Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 +

([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation

constant.

Protocol 2: In Vitro cAMP Inhibition Assay
This protocol measures the functional antagonism of ICI 174,865.

Objective: To determine the ability of ICI 174,865 to block the agonist-induced inhibition of

cAMP production.

Signaling Pathway and Antagonist Action
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Caption: Antagonistic action of ICI 174,865 on δ-opioid receptor signaling.

Step-by-Step Procedure:

Cell Culture: Plate cells expressing the δ-opioid receptor (e.g., CHO-hDOR) in a 96-well

plate and grow to confluence.

Pre-treatment: Wash the cells with serum-free media. Pre-incubate the cells with various

concentrations of ICI 174,865 for 15-30 minutes.
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Stimulation: Add a fixed concentration of a δ-opioid agonist (e.g., DPDPE at its EC80) along

with a stimulator of adenylyl cyclase, such as Forskolin.

Incubation: Incubate for 15-30 minutes at 37°C.

Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a

commercially available kit (e.g., HTRF, ELISA, or LANCE).

Analysis: Plot the cAMP levels against the log concentration of ICI 174,865. The resulting

curve will show ICI 174,865 reversing the agonist-induced inhibition of cAMP, allowing you to

calculate its functional IC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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